Cas no 113060-12-1 (2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[5-sulfo-2-(tetradecyloxy)phenyl]diazenyl]-,sodium salt (1:3))

2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[5-sulfo-2-(tetradecyloxy)phenyl]diazenyl]-,sodium salt (1:3) structure
113060-12-1 structure
Product Name:2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[5-sulfo-2-(tetradecyloxy)phenyl]diazenyl]-,sodium salt (1:3)
CAS No:113060-12-1
MF:C32H40N3Na3O12S3
MW:823.837218284607
CID:222289
PubChem ID:136086303
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[5-sulfo-2-(tetradecyloxy)phenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[5-sulfo-2-(tetradecyloxy)phenyl]diazenyl]-,sodium salt (1:3)
    • trisodium,(3Z)-5-acetamido-4-oxo-3-[(5-sulfonato-2-tetradecoxyphenyl)hydrazinylidene]naphthalene-2,7-disulfonate
    • 2,7-napht<wbr>
    • LogP
    • Trisodium<wbr>
    • 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-(2-(5-sulfo-2-(tetradecyloxy)phenyl)diazenyl)-, sodium salt (1:3)
    • 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-[[5-sulfo-2-(tetradecyloxy)phenyl]azo]-, trisodium salt
    • 113060-12-1
    • 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-((5-sulfo-2-(tetradecyloxy)phenyl)azo)-, trisodium salt
    • DTXSID40890447
    • 8-Acetamido-1-hydroxy-2-((2-tetradecyloxy-5-sulfophenyl)azo)-3,6-naphthalenedisulfonic acid, trisodium salt
    • 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-[2-[5-sulfo-2-(tetradecyloxy)phenyl]diazenyl]-, sodium salt (1:3)
    • Inchi: 1S/C32H43N3O12S3.3Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-47-28-16-15-24(48(38,39)40)20-26(28)34-35-31-29(50(44,45)46)19-23-18-25(49(41,42)43)21-27(33-22(2)36)30(23)32(31)37;;;/h15-16,18-21,37H,3-14,17H2,1-2H3,(H,33,36)(H,38,39,40)(H,41,42,43)(H,44,45,46);;;/q;3*+1/p-3/b35-34+;;;
    • InChI Key: XRTCOIISLAYIPV-FEISSGSOSA-K
    • SMILES: S(C1=CC2=CC(=CC(=C2C(=C1/N=N/C1C=C(C=CC=1OCCCCCCCCCCCCCC)S(=O)(=O)[O-])O)NC(C)=O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 823.147
  • Monoisotopic Mass: 823.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 17
  • Complexity: 1490
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 277A^2

Experimental Properties

  • PSA: 254.88
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